Tellurium124
Description
Tellurium-124 is a stable (non-radioactive) isotope of Tellurium . It is both naturally occurring and produced by fission . It is used for the production of both I-123 and the PET isotope I-124 .
Synthesis Analysis
Tellurium nanostructures have been synthesized using various methods. For instance, a hot-injection colloidal method has been used to synthesize tellurium nanowires . The method uses low-cost materials, specifically, tellurium oxide (TeO2) as the tellurium source, environmentally benign ethylene glycol as a solvent, and ascorbic acid as a reducing agent .Molecular Structure Analysis
Tellurium has a hexagonal crystal structure . The scope of 125 Te NMR chemical shifts relative to Me2Te (δ 0 ppm), which range from ca. −1800 ppm for the telluride ion (Te2−) to ca. +3100 ppm for tellurium cations, facilitates the identification of tellurium in varying chemical environments, e.g. different oxidation states .Chemical Reactions Analysis
Tellurium compounds have unique properties that are apparent from the variety of their known and potential applications in both inorganic and organic chemistry, as well as materials science . The structures and reactivities of tellurium compounds can be extrapolated from the behavior of their lighter chalcogen analogues (sulfur and selenium) .Physical And Chemical Properties Analysis
Tellurium is a p-type semiconductor, demonstrates the phenomenon of piezoelectricity and becomes superconductive at 3.3 K . On melting, the specific volume increases by ca. 5%. Tellurium vapor is yellow-gold and consists mainly of Te2 molecules up to 2,000°C .Future Directions
properties
CAS RN |
14390-72-8 |
|---|---|
Product Name |
Tellurium124 |
Molecular Formula |
Ga2MgO4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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